Cas no 637752-78-4 (3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate)

• Product Name: 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate
• CAS No: 637752-78-4
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5555463
• Update Time: 2025-06-12

3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yldiethylcarbamate
• 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

• Inchi： 1S/C22H23NO6/c1-5-23(6-2)22(25)29-15-8-9-16-19(12-15)28-13-17(21(16)24)14-7-10-18(26-3)20(11-14)27-4/h7-13H,5-6H2,1-4H3
• InChI Key： XBICLQVANAWASA-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC=C(C1=CC=C(OC)C(OC)=C1)C2=O)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

Introduction to 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate (CAS No. 637752-78-4)

3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate, identified by its CAS number 637752-78-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This chromene derivative, characterized by its structural complexity and functional groups, exhibits a unique profile that makes it a promising candidate for further exploration in drug development. The compound’s molecular framework incorporates a dimethoxyphenyl moiety, which is known for its potential in modulating biological pathways, alongside a N,N-diethylcarbamate group that enhances its pharmacological properties. Such structural features position it as an intriguing subject for studying its interactions with biological targets and potential therapeutic applications.

The chromene core of 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate is a well-studied scaffold in medicinal chemistry, renowned for its versatility in biological activities. Chromenes and their derivatives have been extensively investigated for their roles in various pharmacological contexts, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the 3,4-dimethoxyphenyl substituent in this compound not only contributes to its distinct chemical identity but also influences its electronic and steric properties, which are critical factors in determining its binding affinity to biological receptors. This region of the molecule has been implicated in modulating enzyme activity and receptor interactions, making it a focal point for structural optimization efforts.

In recent years, there has been a surge in interest regarding natural product-inspired molecules due to their vast structural diversity and biological relevance. 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate aligns with this trend, as it combines elements reminiscent of bioactive natural products with synthetic modifications aimed at enhancing pharmacological efficacy. The N,N-diethylcarbamate moiety is particularly noteworthy, as it introduces amine-like characteristics that can participate in hydrogen bonding interactions with biological targets. This functional group has been strategically incorporated into numerous drug candidates to improve solubility and metabolic stability, key factors in drug-like properties.

The synthesis of 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key synthetic strategies often include condensation reactions to form the chromene core followed by functionalization at the 7-position with the N,N-diethylcarbamate group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications. The optimization of synthetic routes has been crucial in ensuring high yields and purity, which are essential for subsequent pharmacological evaluation.

From a pharmacological perspective, 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis or neuroinflammation. Additionally, the chromene core’s antioxidant properties may contribute to its ability to mitigate oxidative stress-related diseases. These findings are supported by recent research demonstrating the efficacy of chromene derivatives in modulating inflammatory responses through inhibition of key signaling pathways.

The role of computational chemistry in analyzing the potential bioactivity of 3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might interact with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into binding affinities and potential side effects before conducting expensive wet-lab experiments. Such computational approaches have accelerated the drug discovery process significantly and have been integral to understanding the pharmacokinetic behavior of novel compounds like this one.

In conclusion,3-(3,4-dimethoxyphenyl)-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate (CAS No. 637752-78-4) represents a compelling example of how structural complexity can lead to novel pharmacological activities. Its combination of established pharmacophores with innovative functional groups makes it a valuable asset in the quest for new therapeutics. As research continues to uncover new applications for chromene derivatives,this compound stands at the forefront of exploration, offering hope for future medical breakthroughs driven by thoughtful molecular design.